Cas no 138299-59-9 (1,2-Benzenediol, 4-(5-chloro-2,1-benzisoxazol-3-yl)-)

• Product Name: 1,2-Benzenediol, 4-(5-chloro-2,1-benzisoxazol-3-yl)-
• CAS No: 138299-59-9
• MF: C₁₃H₈ClNO₃
• MW: 261.660522460938
• CID: 1252319
• Update Time: 2024-08-04

1,2-Benzenediol, 4-(5-chloro-2,1-benzisoxazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-(5-chloro-2,1-benzisoxazol-3-yl)-

• Inchi： 1S/C13H8ClNO3/c14-8-2-3-10-9(6-8)13(18-15-10)7-1-4-11(16)12(17)5-7/h1-6,16-17H
• InChI Key： ZLHDOUXMFVYTBC-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2=C3C(=NO2)C=CC(Cl)=C3)C=C1O

Computed Properties

• Exact Mass: 261.01934

Experimental Properties

• Density: 1.506±0.06 g/cm3(Predicted)
• Boiling Point: 502.8±50.0 °C(Predicted)
• PSA: 66.49
• pka: 8.65±0.20(Predicted)